N-(5-acetamido-2-methoxyphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(5-acetamido-2-methoxyphenyl)-1-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H29N7O3/c1-15-13-16(2)31(29-15)23-8-7-22(27-28-23)30-11-9-18(10-12-30)24(33)26-20-14-19(25-17(3)32)5-6-21(20)34-4/h5-8,13-14,18H,9-12H2,1-4H3,(H,25,32)(H,26,33)
• InChI Key: YNUIEFPNVAXDQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)N3CCC(CC3)C(=O)NC4=C(C=CC(=C4)NC(=O)C)OC)C
• Molecular Formula: C24H29N7O3
• Molecular Weight: 463.5 g/mol

Description

N-(5-acetamido-2-methoxyphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H29N7O3 and its molecular weight is 463.542. The purity is usually 95%.
BenchChem offers high-quality N-(5-acetamido-2-methoxyphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-acetamido-2-methoxyphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Agents

• Research on novel heterocyclic compounds derived from visnaginone and khellinone has shown potential anti-inflammatory and analgesic activities. These compounds were evaluated as cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2) inhibitors, showing significant inhibitory activity and selectivity for COX-2, alongside notable analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Cytotoxic Activity

• The synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been explored, with some derivatives screened for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. These studies contribute to the development of potential therapeutic agents with anticancer properties (Hassan, Hafez, & Osman, 2014).

Antimicrobial Evaluation

• The antimicrobial evaluation of new pyridine derivatives incorporating antipyrine moiety has been conducted, demonstrating the potential for creating effective antimicrobial and antifungal agents. Such research highlights the versatility of heterocyclic compounds in addressing various microbial resistance challenges (Othman, 2013).

Antioxidant Studies

• Novel N-substituted benzyl/phenyl derivatives based on pyrazolobenzothiazine ring system have been synthesized and assessed for their antioxidant activities. These compounds exhibit moderate to significant radical scavenging activity, underlining their potential as therapeutic agents in oxidative stress-related diseases (Ahmad et al., 2012).